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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799 Get Quote

Introduction

5-Bromonicotinoyl chloride (CAS No. 39620-02-5) is a halogenated pyridine-based acyl

chloride that serves as a valuable intermediate in organic synthesis.[1][2] Its molecular formula

is C₆H₃BrClNO.[3] The compound features a pyridine ring functionalized with a bromine atom

and a highly reactive acyl chloride group.[1] This dual reactivity makes it a versatile building

block, particularly in the development of pharmaceuticals and agrochemicals.[2][4] The acyl

chloride group readily undergoes nucleophilic substitution with amines and alcohols to form

amides and esters, respectively.[3] 5-Bromonicotinoyl chloride has been utilized as a reactant

in the preparation of antimalarial compounds and other biologically active molecules.[5][6]

General Synthesis Approach

The most common method for synthesizing 5-bromonicotinoyl chloride is through the direct

chlorination of 5-bromonicotinic acid.[3][4] This conversion of a carboxylic acid to an acyl

chloride is typically achieved using a chlorinating agent such as thionyl chloride (SOCl₂) or

oxalyl chloride.[3][4] The use of thionyl chloride is a widely adopted and effective method for

this transformation.[1][4]
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This protocol details the synthesis of 5-bromonicotinoyl chloride via the reaction of 5-
bromonicotinic acid with thionyl chloride.

Materials and Equipment:

5-Bromonicotinic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., toluene or dichloromethane, optional)

N,N-dimethylformamide (DMF, catalytic amount, optional)

Round-bottom flask

Reflux condenser with a gas outlet/drying tube (to trap HCl and SO₂)

Heating mantle or oil bath

Magnetic stirrer and stir bar

Rotary evaporator

Standard glassware for workup

Personal Protective Equipment (PPE): Safety goggles, face shield, lab coat, solvent-resistant

gloves (e.g., butyl rubber).[7][8][9]

Safety Precautions:

Thionyl chloride is toxic, corrosive, and reacts violently with water.[9][10] It causes severe

skin burns and eye damage and is toxic if inhaled.[9][10] This entire procedure must be

performed in a well-ventilated fume hood.[10][11]

Ensure all glassware is thoroughly dried before use to prevent vigorous reaction of thionyl

chloride with moisture.[2]
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Wear appropriate PPE at all times.[7][9] An emergency shower and eyewash station should

be readily accessible.[7]

The reaction evolves toxic gases (HCl and SO₂); ensure the gas outlet is connected to a

proper scrubbing system (e.g., a bubbler with a sodium hydroxide solution).[1]

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, add 5-
bromonicotinic acid (1.0 equivalent).

Addition of Reagents: Under the fume hood, add an excess of thionyl chloride (typically 2-5

equivalents).[1] A co-solvent like toluene can be used.[1] A catalytic amount of DMF can also

be added to facilitate the reaction.[1]

Reaction: Attach the reflux condenser and the gas trap. Heat the mixture to reflux using a

heating mantle.[1]

Monitoring: Continue heating at reflux until the solid 5-bromonicotinic acid completely

dissolves and the evolution of gas ceases.[1]

Removal of Excess Reagent: Once the reaction is complete, allow the mixture to cool to

room temperature. The excess thionyl chloride is then carefully removed by distillation under

reduced pressure (using a rotary evaporator).[1] This step should be done with caution to

avoid contamination of the vacuum pump.

Product Isolation: The resulting crude 5-bromonicotinoyl chloride is typically a pale yellow

liquid or solid and can often be used in subsequent steps without further purification.[1][3]

Data Presentation
The following table summarizes the key components and expected outcomes of the synthesis.
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Parameter Value Reference

Starting Material 5-Bromonicotinic acid [4]

Reagent Thionyl chloride (SOCl₂) [1][3]

Product 5-Bromonicotinoyl chloride [3]

CAS Number (Product) 39620-02-5 [5][6]

Molecular Formula C₆H₃BrClNO [2][3]

Appearance
Colorless to pale yellow liquid

or solid
[2][3]

Melting Point 72-74 °C [6]

Boiling Point 265.4 °C at 760 mmHg [6]

Storage Conditions

Store under inert gas (Nitrogen

or Argon) at 2-8°C. Moisture

sensitive.

[6]
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Caption: Workflow for the synthesis of 5-bromonicotinoyl chloride.
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Caption: Relationship between synthesis and subsequent application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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